3-[(2-Methoxyethoxy)carbonyl]-2-methyl-1-benzofuran-5-yl morpholine-4-carboxylate
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Overview
Description
3-[(2-Methoxyethoxy)carbonyl]-2-methyl-1-benzofuran-5-yl morpholine-4-carboxylate is a useful research compound. Its molecular formula is C18H21NO7 and its molecular weight is 363.366. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
- Novel heterocyclic compounds derived from benzofuran variants show potential as anti-inflammatory and analgesic agents, highlighting the relevance of such structures in medicinal chemistry research (Abu‐Hashem et al., 2020).
- Research into the operationally simple synthesis of N,N-diethyl-3-methylbenzamide (DEET) using COMU as a coupling reagent demonstrates the ongoing development of efficient synthetic methodologies for compounds that might share functional similarities with the queried chemical (Withey & Bajic, 2015).
- The creation of new fluorescent labeling reagents for high-performance liquid chromatography (HPLC) signifies the role of morpholine derivatives in enhancing analytical chemistry techniques (Takadate et al., 1989).
Biodegradable Materials
- Research into biodegradable polyesteramides with pendant functional groups underscores the application of morpholine derivatives in the development of new materials with environmental benefits (Veld et al., 1992).
Drug Development and Pharmacology
- Nenitzescu synthesis of carbamate indole derivatives from N,N′-bis(methoxycarbonyl)-p-benzoquinone diimine explores the synthesis of morpholino-substituted compounds, indicating their potential in creating novel pharmacologically active molecules (Borisov et al., 2007).
Advanced Functional Materials
- Synthesis and study of ionic liquids based on 4-benzyl-4-methylmorpholinium demonstrate the exploration of morpholine derivatives for applications in green chemistry and as solvents for biomass processing (Pernak et al., 2011).
Safety and Hazards
Properties
IUPAC Name |
[3-(2-methoxyethoxycarbonyl)-2-methyl-1-benzofuran-5-yl] morpholine-4-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO7/c1-12-16(17(20)24-10-9-22-2)14-11-13(3-4-15(14)25-12)26-18(21)19-5-7-23-8-6-19/h3-4,11H,5-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ADTYHJXRINIPHN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=C(O1)C=CC(=C2)OC(=O)N3CCOCC3)C(=O)OCCOC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO7 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.